Cas no 2171246-45-8 ((2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171246-45-8
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6322591
• PubChem ID: 165822997
• Update Time: 2025-07-19

(2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2171246-45-8
• (2R)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1575813

• Inchi： 1S/C22H24N2O5/c1-13(11-20(25)24-14(2)21(26)27)23-22(28)29-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19H,11-12H2,1-2H3,(H,23,28)(H,24,25)(H,26,27)/t13-,14+/m0/s1
• InChI Key： MWPGMTYILXUEJQ-UONOGXRCSA-N
• SMILES： O(C(N[C@@H](C)CC(N[C@@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Professional Introduction to Compound with CAS No. 2171246-45-8 and Product Name: (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Compound with the CAS number 2171246-45-8 and the product name (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a significant advancement in the field of chemical biomedicine. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The intricate arrangement of functional groups within its molecular structure underscores its versatility and utility in various biochemical interactions.

The structural composition of this compound is pivotal to its biological activity. The presence of a chiral center at the (2R) position and another at the (3S) position contributes to its stereochemical specificity, which is a critical factor in determining its efficacy and selectivity in biological systems. The amide and carboxylic acid functionalities further enhance its reactivity, making it a valuable intermediate in synthetic chemistry. Moreover, the incorporation of a fluorenylmethoxycarbonyl (Fmoc) group provides stability and facilitates its use in peptide coupling reactions, a common practice in drug synthesis.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high precision. The compound in question has shown promise in preliminary studies as a modulator of enzyme activity and receptor binding. Its unique structural features allow it to interact with biological targets in a manner that is distinct from existing therapeutic agents. This specificity is particularly important in the context of drug design, where minimizing side effects is paramount.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that it can interact with specific neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the molecular structure to enhance binding affinity and reduce toxicity is a key focus of ongoing research efforts.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including asymmetric catalysis and protecting group strategies, are employed to achieve the desired stereochemical outcomes. These techniques not only highlight the sophistication of modern chemical synthesis but also underscore the importance of meticulous planning in drug development.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like this one. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity, thereby enabling more efficient design iterations. This interdisciplinary approach combines expertise from chemistry, biology, and computer science to streamline the development pipeline.

The role of this compound as a building block for more complex molecules cannot be overstated. Its modular design allows for easy modification at various positions, enabling chemists to explore a wide range of pharmacological profiles. This flexibility is particularly valuable in medicinal chemistry, where rapid iteration is often necessary to identify lead compounds with optimal properties.

Ethical considerations are also integral to the development process of such compounds. Ensuring that research is conducted responsibly and with consideration for environmental impact are key priorities. Sustainable synthetic routes are being explored to minimize waste and reduce energy consumption without compromising on yield or quality.

The future prospects for this compound are promising, with ongoing studies aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. By leveraging cutting-edge technologies and fostering interdisciplinary collaboration, researchers can accelerate the pace at which new treatments reach patients.

In conclusion, compound with CAS number 2171246-45-8 and product name (2R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid exemplifies the innovative spirit driving advancements in chemical biomedicine. Its complex structure, versatile reactivity, and potential therapeutic applications make it a subject of intense interest among researchers worldwide. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in shaping the future of medicine.